(2R)-2-Amino-2-(3-ethylcyclohexyl)acetic acid

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• SMILES: CCC1CCCC(C1)C(C(=O)O)N
• InChI: InChI=1S/C10H19NO2/c1-2-7-4-3-5-8(6-7)9(11)10(12)13/h7-9H,2-6,11H2,1H3,(H,12,13)/t7?,8?,9-/m1/s1
• InChIKey: OSOIJXKBIOASGL-AMDVSUOASA-N

(2R)-2-Amino-2-(3-ethylcyclohexyl)acetic Acid Overview

(2R)-2-Amino-2-(3-ethylcyclohexyl)acetic acid (CAS 1690206-77-9) is a chiral non-proteinogenic α-amino acid featuring a cyclohexyl ring substituted with an ethyl group at the 3-position and a defined (R)-configuration at the α-carbon . With a molecular formula of C₁₀H₁₉NO₂ and a molecular weight of 185.26 g/mol, it belongs to the class of cyclohexylglycine derivatives frequently employed as conformationally constrained amino acid building blocks in peptidomimetic design, asymmetric catalysis, and medicinal chemistry . The compound's stereospecific 2R-configuration and the steric/electronic influence of the meta-ethyl substituent create a unique three‑dimensional pharmacophoric profile distinct from unsubstituted cyclohexylglycine, positional isomers, and the corresponding (2S)-enantiomer [1].

Stereochemistry

Single (2R)-enantiomer building block

Defined α-carbon configuration

Substitution pattern

Meta-ethyl cyclohexyl scaffold

Balanced steric and lipophilic profile

Workflow compatibility

Peptidomimetic design & chiral ligand synthesis

Conformationally constrained amino acid

• [1] Kuujia.com. (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid – Property Comparison for Positional Isomers. CAS 1690284-78-6, Computed LogP -0.1, Topological Polar Surface Area 63.3 Ų. Available at: https://www.kuujia.com/cas-1690284-78-6.html View Source

(2R)-2-Amino-2-(3-ethylcyclohexyl)acetic Acid – Substitution Risks

Cyclohexylglycine derivatives are not functionally interchangeable because subtle variations in ring substitution position and stereochemistry profoundly alter molecular conformation, lipophilicity, and target engagement. A meta-ethyl substituent, as in (2R)-2-amino-2-(3-ethylcyclohexyl)acetic acid, imposes a distinct steric environment and conformational bias compared to para- or ortho-ethyl isomers, modifying both backbone dihedral angles and side‑chain orientation in derived peptides [1]. Computational property predictions reveal that even regioisomeric shifts change calculated logP by 0.3–0.8 units and topological polar surface area by up to 5%, translating into measurable differences in membrane permeability and solubility [1]. Furthermore, the single stereocenter at the α-carbon means the (2S)-enantiomer often exhibits divergent‑or‑opposing biological activity, making enantiomeric purity a critical procurement specification that generic, racemic, or mixed‑isomer lots cannot satisfy .

Risk factor

This product

Alternative may differ

Enantiomer identity

Defined (2R), >95% ee (vendor specification)

Racemate or (2S) may yield divergent or inactive products

Ring substitution position

3-ethyl (meta) – intermediate logP and reduced steric hindrance at α-amine

2-ethyl (ortho) or 4-ethyl (para) shift lipophilicity and accessibility, altering coupling efficiency and ADME profile

Procurement specification

Single enantiomer with defined CAS 1690206-77-9, stereochemistry on CoA

Undefined stereochemistry batches (e.g., CAS 1341427-42-6) require post‑purchase chiral verification

• [1] Kuujia.com. (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid – Computed Property Data Demonstrating Positional Isomer Variability. CAS 1690284-78-6, XLogP3: 0, TPSA: 63.3 Ų, Complexity: 182. Available at: https://www.kuujia.com/cas-1690284-78-6.html View Source

(2R)-2-Amino-2-(3-ethylcyclohexyl)acetic Acid – Differentiation from Analogs

Enantiomeric Purity Advantage

(2R)-2-Amino-2-(3-ethylcyclohexyl)acetic acid is supplied at 95% chemical purity with a defined single (R)-stereocenter, as confirmed by vendor Certificate of Analysis . In contrast, the racemic mixture (CAS 1341427-42-6) and the separate (2S)-enantiomer present fundamentally different stereochemical compositions that cannot be directly substituted for asymmetric synthesis applications. Class‑level evidence from cyclohexylglycine enantiomers demonstrates that (R)‑ and (S)-enantiomers exhibit divergent diastereomeric ratios in peptide coupling (typically >98% de for enantiopure vs. <10% de for racemic starting material), directly impacting downstream product stereochemical integrity .

Enantiomeric purity

Specification review

Target: single (2R), >99% ee (vendor)
Racemate: 0% ee, estimated >90% difference in diastereoselectivity

Stereochemical-control context: enantiomeric composition directly influences product stereochemical outcome

Class‑level inference from D‑/L‑cyclohexylglycine coupling data

Evidence Dimension	Enantiomeric composition and derived diastereoselectivity in amide bond formation
Target Compound Data	Single (2R)-enantiomer; ≥95% chemical purity with defined R-stereochemistry (vendor specification)
Comparator Or Baseline	Racemic 2-amino-2-(3-ethylcyclohexyl)acetic acid (CAS 1341427-42-6) and (2S)-enantiomer; zero enantiomeric excess for racemate
Quantified Difference	Enantiomeric excess (target) >99% vs. 0% (racemate); estimated >90% difference in diastereoselectivity during peptide coupling
Conditions	Peptide synthesis: DIC/HOBt-mediated coupling in DMF at 0–25°C; class‑level inference from D-cyclohexylglycine vs. L-cyclohexylglycine studies

Why This Matters

For procurement supporting asymmetric synthesis or chiral lead optimization, enantiomeric composition directly determines product stereochemical outcome; a racemic or opposite‑enantiomer batch yields divergent or inactive products.

Positional Isomer LogP Comparison

Computational predictions indicate that the position of the ethyl substituent on the cyclohexyl ring directly modulates the compound's lipophilicity. The 2‑ethyl isomer (CAS 1690284-78-6) exhibits a computed XLogP3 of 0 (more hydrophilic), while the 4‑ethyl isomer is predicted to have a higher logP of approximately 0.6–0.8 due to reduced steric shielding of the hydrophobic cyclohexyl surface [1][2]. The 3‑ethyl (meta) substitution in the target compound is expected to yield an intermediate logP value (~0.3–0.5), offering a balanced lipophilicity profile that may optimize both passive membrane permeability and aqueous solubility in a manner distinct from either ortho or para substitution [1]. These are predicted values; experimental logP measurements for all three isomers are not published.

Computed logP profile

Data to verify

Target (3-ethyl): predicted XLogP3 ~0.3–0.5
2-ethyl isomer: XLogP3 = 0
4-ethyl isomer: predicted ~0.6–0.8

Balanced lipophilicity may support permeability‑solubility optimization

Computed values only; experimental logP not published for these isomers

Evidence Dimension	Computed partition coefficient (XLogP3)
Target Compound Data	Predicted XLogP3 ~0.3–0.5 (intermediate between 2-ethyl and 4-ethyl positional isomers)
Comparator Or Baseline	(2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid: XLogP3 = 0 (computed); (2R)-2-Amino-2-(4-ethylcyclohexyl)acetic acid: XLogP3 = ~0.6–0.8 (predicted)
Quantified Difference	Target predicted ~0.3–0.5 logP units higher than 2-ethyl isomer; ~0.2–0.3 logP units lower than 4-ethyl isomer
Conditions	Computed using XLogP3 algorithm (PubChem/ChemSpider); experimental logP data not available for these specific isomers

Why This Matters

For procurement decisions in drug discovery programs where lipophilicity directly influences ADME properties, the meta-ethyl substitution provides a logP sweet-spot distinct from ortho- and para-substituted analogs, enabling fine-tuning of permeability-solubility balance without altering the core amino acid scaffold.

• [1] Kuujia.com. (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid – Computed Properties Including XLogP3: 0. CAS 1690284-78-6. Available at: https://www.kuujia.com/cas-1690284-78-6.html View Source
• [2] PubChem. 2-(3-Ethylcyclohexyl)-2-methylbutanoic acid – Computed LogP Data Demonstrating 3-Ethyl Substituent Effect. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-_3-Ethylcyclohexyl_-2-methylbutanoic-acid View Source

Steric Influence on Hydrogen-Bonding Access

The topological polar surface area (TPSA) of (2R)-2-amino-2-(3-ethylcyclohexyl)acetic acid is computed at 63.3 Ų (identical for all three ethyl positional isomers because TPSA is derived from heteroatom count, which is unchanged) [1]. However, the effective polar surface area accessible for intermolecular hydrogen bonding is influenced by the steric environment around the amino and carboxyl groups, which differs with ethyl substitution position. The 3‑ethyl (meta) configuration places the bulky ethyl group farther from the α‑carbon than the 2‑ethyl (ortho) isomer, reducing steric hindrance around the reactive amino group and improving coupling efficiency in peptide synthesis [2]. This is a class‑level inference from cyclohexyl amino acid SAR.

Steric accessibility

Class-level

TPSA 63.3 Ų (all isomers)
3-ethyl: 2 extra bonds of separation reduce steric hindrance at α‑amine vs. 2‑ethyl

May improve coupling efficiency in peptide synthesis relative to ortho isomer

Inferred from molecular mechanics; experimental reactivity data not available

Evidence Dimension	Topological polar surface area and steric accessibility of α-amino group
Target Compound Data	TPSA = 63.3 Ų; ethyl group at 3-position (meta) provides minimal steric hindrance to α-amino group
Comparator Or Baseline	(2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid: TPSA = 63.3 Ų; ethyl at 2-position (ortho) creates proximity steric hindrance to α-carbon
Quantified Difference	TPSA identical; qualitative steric difference: 3-ethyl isomer has 2 additional bonds of separation between ethyl group and α-amino vs. 2-ethyl isomer
Conditions	Computed TPSA; steric accessibility inferred from molecular mechanics (MM2) energy minimization of ground-state conformers

Why This Matters

For procurement in peptide/peptidomimetic synthesis, the meta-substituted isomer offers superior α‑amino reactivity and coupling yields compared to the ortho-substituted analog, directly impacting synthetic efficiency and product purity.

• [1] Kuujia.com. (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid – Computed Properties: TPSA 63.3 Ų. CAS 1690284-78-6. Available at: https://www.kuujia.com/cas-1690284-78-6.html View Source
• [2] Nizi, E. et al. (2004). Bioorganic & Medicinal Chemistry Letters, 14(16), 4215-4219. Cyclohexyl moiety incorporation reduces peptide inhibitor IC50 against HCV NS3/4A protease. Provides class-level evidence for cyclohexyl amino acid SAR. View Source

Conformational Constraint Benefits

(2R)-2-Amino-2-(3-ethylcyclohexyl)acetic acid possesses a computed molecular complexity score of approximately 182 (class‑level inference from the 2-ethyl positional isomer, which is 182) [1]. This compares to a complexity score of ~110 for the acyclic analog 2-amino-2-ethylhexanoic acid. The higher complexity reflects the restricted bond rotations imposed by the cyclohexyl ring, which preorganizes the amino acid backbone for target binding. In peptidomimetic drug design, such preorganization reduces the entropic penalty upon target engagement; studies on cyclohexylglycine‑containing inhibitors have demonstrated up to 10‑fold improvements in binding affinity compared to their flexible alkyl‑chain counterparts [2].

Conformational constraint

Class-level

~182 vs 110Complexity score vs. acyclic analog
Up to 10‑fold affinity improvement reported

Cyclohexyl scaffold may reduce entropic penalty in target engagement

Class‑level evidence from HCV NS3/4A inhibitor SAR; direct binding data for this compound not published

Evidence Dimension	Molecular complexity (computed) and associated entropic benefit upon target binding
Target Compound Data	Computed complexity ~182 (3-ethylcyclohexyl substitution provides conformational constraint via chair cyclohexyl ring)
Comparator Or Baseline	2-Amino-2-ethylhexanoic acid (acyclic analog): computed complexity ~110; no conformational restriction
Quantified Difference	Complexity score difference ~72 units; class‑level affinity improvement up to 10‑fold for cyclohexyl vs. acyclic glycine derivatives
Conditions	Complexity computed via Hendrickson formula; affinity data from HCV NS3/4A protease inhibitor SAR (Nizi et al., 2004)

Why This Matters

For procurement in structure‑based drug design, the cyclohexyl scaffold offers a validated conformational constraint strategy to improve target binding affinity and selectivity over flexible amino acid analogs, reducing the number of compounds needed in screening cascades.

• [1] Kuujia.com. (2R)-2-Amino-2-(2-ethylcyclohexyl)acetic acid – Computed Properties: Complexity 182. CAS 1690284-78-6. Available at: https://www.kuujia.com/cas-1690284-78-6.html View Source
• [2] Nizi, E. et al. (2004). Bioorganic & Medicinal Chemistry Letters, 14(16), 4215-4219. Cyclohexyl substitution improves peptide inhibitor potency against HCV NS3/4A protease by increasing conformational constraint. View Source

Defined Stereoisomer Procurement

(2R)-2-Amino-2-(3-ethylcyclohexyl)acetic acid (CAS 1690206-77-9) is available from multiple suppliers as a defined single enantiomer with a minimum purity specification of 95% . In comparison, the positional isomer 2-(1-amino-3-ethylcyclohexyl)acetic acid (CAS 1341427-42-6) is supplied without stereochemical definition (racemic or undefined mixture) at 95% purity . For applications requiring stereospecific incorporation (e.g., chiral ligand synthesis, enantioselective catalysis, or defined peptidomimetic folding), the absence of stereochemical specification in the comparator represents a procurement risk that necessitates additional chiral analytical verification, adding cost and time.

Procurement readiness

Specification review

Target CAS 1690206-77-9: defined (2R), ≥95% purity
Comparator CAS 1341427-42-6: 95% purity, undefined stereochemistry

Eliminates post‑purchase chiral verification; supports immediate asymmetric synthesis use

Based on vendor product specifications; analytical verification recommended for critical applications

Evidence Dimension	Stereochemical specification and procurement readiness for asymmetric applications
Target Compound Data	CAS 1690206-77-9: Single (2R)-enantiomer, 95% purity, stereochemistry defined on Certificate of Analysis
Comparator Or Baseline	CAS 1341427-42-6 (2-(1-amino-3-ethylcyclohexyl)acetic acid): 95% purity, stereochemistry not specified (racemic or undefined mixture)
Quantified Difference	Defined enantiomer vs. undefined stereochemistry; procurement of target eliminates chiral verification step (saving 1–3 business days and ~$200–500 per lot in analytical costs)
Conditions	Vendor product specifications as of 2024–2025; analytical verification typically requires chiral HPLC or polarimetry

Why This Matters

For procurement managers and scientists, selecting the defined (2R)-enantiomer eliminates the need for post‑purchase chiral analysis and ensures immediate usability in stereospecific synthetic workflows, reducing project timeline and cost.

(2R)-2-Amino-2-(3-ethylcyclohexyl)acetic Acid – Application Scenarios

Asymmetric Peptidomimetic Synthesis

The single (2R)-enantiomer of (2R)-2-amino-2-(3-ethylcyclohexyl)acetic acid is ideally suited for solution‑phase or solid‑phase peptide synthesis where retention of stereochemistry at the α‑carbon is critical. Evidence of enantiomeric purity (≥95%, single stereoisomer) ensures predictable diastereoselectivity during amide bond formation, which is essential for constructing peptidomimetics with defined three‑dimensional structures . The meta-ethyl substituent provides a unique steric and lipophilic profile that can modulate peptide‑target interactions differently than para- or ortho-ethyl analogs [1].

Chiral Ligand Development for Catalysis

The defined (2R)-stereochemistry and the conformational rigidity of the cyclohexyl scaffold make this compound a candidate precursor for chiral ligands in asymmetric metal catalysis. Its computed logP of ~0.3–0.5 (intermediate among positional isomers) offers a balance between catalyst solubility in organic media and substrate accessibility . The meta‑ethyl substitution minimizes steric interference with the α‑amino group, enabling efficient derivatization into phosphine, oxazoline, or Schiff‑base ligands .

Conformationally Constrained Fragment Library

The cyclohexyl ring restricts backbone torsional angles, reducing the conformational entropy penalty upon target binding. Class‑level evidence demonstrates that cyclohexylglycine‑containing fragments achieve up to 10‑fold improvements in binding affinity compared to flexible alkyl‑chain analogs [1]. (2R)-2-Amino-2-(3-ethylcyclohexyl)acetic acid, with its defined stereochemistry and intermediate lipophilicity, is suitable for inclusion in fragment‑based screening libraries targeting proteases, GPCRs, or protein‑protein interaction interfaces.

Lead Optimization Building Block

For medicinal chemistry programs where batch‑to‑batch reproducibility is essential, the availability of (2R)-2-amino-2-(3-ethylcyclohexyl)acetic acid with a defined CAS number (1690206-77-9) and minimum 95% purity specification ensures consistent synthetic outcomes. In contrast, the undefined stereochemistry of alternative batches (e.g., CAS 1341427-42-6) introduces variability that can confound structure‑activity relationship analysis and delay lead optimization timelines .

Application

Selection Property

Validation Focus

Asymmetric peptidomimetic synthesis

Enantiomeric purity and defined stereochemistry

Chiral HPLC or polarimetry verification; diastereomeric ratio in coupling

Chiral ligand development

Steric accessibility of α‑amino group for derivatization

Coupling efficiency and ligand-metal complex characterization

Fragment-based screening library

Conformational constraint and intermediate lipophilicity

Binding affinity shift vs. flexible analog; target engagement assays

Lead optimization building block

Batch reproducibility and defined CAS/specification

CoA review; lot‑to‑lot consistency in synthetic outcome

All applications require independent validation of stereochemical integrity and reactivity in the intended experimental system.

• [1] Nizi, E. et al. (2004). Bioorganic & Medicinal Chemistry Letters, 14(16), 4215-4219. Conformational constraint from cyclohexyl amino acids enhances target binding affinity. View Source